N-[2-(4-oxo-3(4H)-quinazolinyl)ethyl]-2-pyridinecarboxamide

• CAS No.: 954813-26-4
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31g/mol
• IUPAC Name: N-[2-(4-oxoquinazolin-3-yl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H14N4O2/c21-15(14-7-3-4-8-17-14)18-9-10-20-11-19-13-6-2-1-5-12(13)16(20)22/h1-8,11H,9-10H2,(H,18,21)
• InChI Key: QOJHPJCGYMFWGH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCNC(=O)C3=CC=CC=N3

Description

N-[2-(4-oxo-3(4H)-quinazolinyl)ethyl]-2-pyridinecarboxamide is a compound that belongs to the class of quinazolinone derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The structure of this compound consists of a quinazolinone core linked to a pyridine carboxamide moiety, which contributes to its unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-oxo-3(4H)-quinazolinyl)ethyl]-2-pyridinecarboxamide typically involves the following steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with appropriate reagents such as acetic anhydride or ortho esters.

Linking the Quinazolinone Core to the Pyridine Carboxamide: The quinazolinone core is then linked to the pyridine carboxamide moiety through a series of condensation reactions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity of the final product. This may include the use of advanced techniques such as microwave irradiation to enhance reaction rates and efficiency .

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-oxo-3(4H)-quinazolinyl)ethyl]-2-pyridinecarboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding quinazolinone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced quinazolinone derivatives.

Substitution: The compound can undergo substitution reactions with nucleophiles such as amines or thiols to form substituted quinazolinone derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents under inert atmosphere.

Substitution: Amines, thiols; reactions are conducted in the presence of catalysts or under basic conditions.

Major Products Formed

The major products formed from these reactions include various substituted and functionalized quinazolinone derivatives, which exhibit different biological activities and chemical properties .

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of other heterocyclic compounds and complex organic molecules.

Biology: It has shown promising biological activities, including antibacterial, antifungal, and anticancer properties.

Medicine: The compound is being investigated for its potential therapeutic applications, particularly in the treatment of infectious diseases and cancer.

Industry: It is used in the development of new materials and chemical processes due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[2-(4-oxo-3(4H)-quinazolinyl)ethyl]-2-pyridinecarboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in key biological processes, such as DNA synthesis and cell division.

Pathways Involved: It interferes with the normal functioning of these pathways, leading to the inhibition of bacterial growth or cancer cell proliferation.

Comparison with Similar Compounds

N-[2-(4-oxo-3(4H)-quinazolinyl)ethyl]-2-pyridinecarboxamide can be compared with other quinazolinone derivatives:

Similar Compounds: Examples include methyl 2-(4-oxo-3(4H)-quinazolinyl)benzoate and other 4(3H)-quinazolinone derivatives.

Uniqueness: The presence of the pyridine carboxamide moiety in this compound distinguishes it from other quinazolinone derivatives, contributing to its unique biological activities and chemical properties.